Cas no 1805603-91-1 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol
• CAS No: 1805603-91-1
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4884951
• Update Time: 2025-06-10

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol

• Inchi： 1S/C8H7ClF3NO/c9-2-4-1-5(3-14)8(12)13-6(4)7(10)11/h1,7,14H,2-3H2
• InChI Key： ODOWZRVNWQMOGI-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CO)=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol

Comprehensive Overview of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol (CAS No. 1805603-91-1)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol (CAS No. 1805603-91-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a chloromethyl group, a difluoromethyl moiety, and a fluoropyridine core, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol contributes to its lipophilicity and binding affinity, making it a valuable scaffold for designing targeted therapies. This aligns with the growing trend of precision medicine, where researchers seek compounds with specific interactions to minimize side effects. Additionally, the agrochemical sector explores such derivatives for developing next-generation pesticides with improved efficacy and environmental safety.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and hydroxymethylation, which require careful optimization to achieve high yields and purity. Advanced techniques like HPLC and NMR spectroscopy are employed for characterization, ensuring compliance with stringent quality standards. This compound's CAS No. 1805603-91-1 serves as a critical identifier in regulatory and commercial databases, facilitating its traceability in global supply chains.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated pyridines are under scrutiny. Innovations in green chemistry aim to reduce the environmental footprint of such syntheses, emphasizing catalytic methods and renewable solvents. These efforts resonate with the broader push for sustainable chemical manufacturing, a topic frequently searched by professionals in the field. Furthermore, the compound's potential applications in electronic materials and liquid crystals are being explored, expanding its relevance beyond life sciences.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-methanol (CAS No. 1805603-91-1) represents a promising building block in modern chemistry. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and bioactivity optimization, position it as a compound of enduring interest. As industries and academia continue to investigate its properties, this molecule is poised to play a pivotal role in addressing challenges across healthcare, agriculture, and materials science.